Cas no 5116-24-5 (5-Hydroxymethyl-2’-deoxyuridine)

• Product Name: 5-Hydroxymethyl-2’-deoxyuridine
• CAS No: 5116-24-5
• MF: C₁₀H₁₄N₂O₆
• MW: 258.227962970734
• MDL: MFCD00047489
• CID: 368812
• Update Time: 2025-06-09

5-Hydroxymethyl-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-2'-deoxyuridine
• 5-Hydroxymethyl-2’-deoxyuridine
• Thymidine, a-hydroxy-
• 5-HMdU HMdUdr

• MDL： MFCD00047489
• Inchi： 1S/C10H14N2O6/c13-3-5-2-12(10(17)11-9(5)16)8-1-6(15)7(4-14)18-8/h2,6-8,13-15H,1,3-4H2,(H,11,16,17)/t6-,7+,8+/m0/s1
• InChI Key： IPAVKOYJGUMINP-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CO)=C1)=O)=O)O

Computed Properties

• Exact Mass: 258.08500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3598 (rough estimate)
• Boiling Point: 401.48°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 124.78000
• LogP: -2.33040

5-Hydroxymethyl-2’-deoxyuridine Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：YU7600000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 5-Hydroxymethyl-2’-deoxyuridine

5-Hydroxymethyl-2’-deoxyuridine (CAS No. 5116-24-5): A Comprehensive Overview

5-Hydroxymethyl-2’-deoxyuridine (CAS No. 5116-24-5) is a unique nucleoside that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of deoxyuridine, with a hydroxymethyl group attached to the 5-position of the uracil base. The presence of this hydroxymethyl group imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The structure of 5-Hydroxymethyl-2’-deoxyuridine is characterized by a ribose sugar with a deoxyribose modification at the 2' position, and a uracil base with a hydroxymethyl group at the 5-position. This unique structure has been the subject of numerous studies, particularly in the context of DNA damage and repair mechanisms. Recent research has highlighted its potential role in cellular processes such as DNA replication and transcription.

In the realm of chemical synthesis, 5-Hydroxymethyl-2’-deoxyuridine can be synthesized through various methods, including enzymatic and chemical routes. One common approach involves the reaction of uracil with a suitable protecting group, followed by the introduction of the hydroxymethyl group and subsequent deprotection steps. These synthetic pathways have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

The biological significance of 5-Hydroxymethyl-2’-deoxyuridine lies in its ability to mimic certain DNA modifications that occur naturally in cells. For instance, it has been shown to act as a substrate for enzymes involved in DNA repair pathways, such as base excision repair (BER). This property makes it an important tool for studying the molecular mechanisms underlying DNA damage response and repair.

Recent studies have also explored the potential therapeutic applications of 5-Hydroxymethyl-2’-deoxyuridine. One area of interest is its use as a biomarker for detecting DNA damage in various diseases, including cancer. Research has demonstrated that elevated levels of this compound can be indicative of oxidative stress and DNA damage, which are often associated with carcinogenesis. Therefore, it holds promise as a diagnostic marker for early detection and monitoring of cancer progression.

In addition to its diagnostic potential, 5-Hydroxymethyl-2’-deoxyuridine has been investigated for its role in drug development. Its unique structure and biological activity make it a promising candidate for designing novel therapeutic agents targeting DNA repair pathways. For example, compounds derived from 5-Hydroxymethyl-2’-deoxyuridine could be used to enhance or inhibit specific DNA repair enzymes, thereby modulating cellular responses to DNA damage.

The safety profile of 5-Hydroxymethyl-2’-deoxyuridine is another critical aspect that has been extensively studied. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in both research and clinical settings. However, further investigations are needed to fully understand its long-term effects and potential side effects.

In conclusion, 5-Hydroxymethyl-2’-deoxyuridine (CAS No. 5116-24-5) is a multifaceted compound with significant implications in various scientific disciplines. Its unique chemical structure and biological properties make it an invaluable tool for advancing our understanding of DNA damage and repair mechanisms. As research continues to uncover new applications and insights, this compound is poised to play an increasingly important role in both basic science and translational medicine.